Cas no 29151-43-7 (2-Propanol,1-(butylmethylamino)-)

2-Propanol,1-(butylmethylamino)- structure
29151-43-7 structure
Product Name:2-Propanol,1-(butylmethylamino)-
CAS No:29151-43-7
MF:C8H19NO
MW:145.242562532425
CID:268541
PubChem ID:231187
Update Time:2025-04-19

2-Propanol,1-(butylmethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-(butylmethylamino)-
    • 1-[butyl(methyl)amino]propan-2-ol
    • 1-(N-Butyl-N-methyl)-amino-propanol-2
    • AC1L5L5D
    • AC1Q76OK
    • AR-1B9464
    • CTK4G2817
    • KST-1B3396
    • NSC26893
    • 29151-43-7
    • SCHEMBL5885252
    • NSC-26893
    • DTXSID80282620
    • Inchi: 1S/C8H19NO/c1-4-5-6-9(3)7-8(2)10/h8,10H,4-7H2,1-3H3
    • InChI Key: XWGCFIRSVPQIEJ-UHFFFAOYSA-N
    • SMILES: OC(C)CN(C)CCCC

Computed Properties

  • Exact Mass: 145.14677
  • Monoisotopic Mass: 145.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 75.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 0.876
  • Boiling Point: 202.1°Cat760mmHg
  • Flash Point: 62.8°C
  • Refractive Index: 1.447
  • PSA: 23.47
  • LogP: 1.09910
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